Cas no 82382-19-2 (1,2-Benzenediol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-, (R*,S*)-)

1,2-Benzenediol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-, (R*,S*)- structure
82382-19-2 structure
Product Name:1,2-Benzenediol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-, (R*,S*)-
CAS No:82382-19-2
MF:C18H22O3
MW:286.365485668182
CID:987734
PubChem ID:133896
Update Time:2025-04-20

1,2-Benzenediol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-, (R*,S*)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-, (R*,S*)-
    • CS-0322396
    • 1,2-Benzenediol,4-(1-ethyl-2-(4-hydroxyphenyl)butyl)-,(r*,s*)-
    • 4-((3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl)benzene-1,2-diol
    • 82382-19-2
    • 3'-Hydroxyhexestrol
    • DTXSID301002640
    • Rel-4-((3R,4S)-4-(4-hydroxyphenyl)hexan-3-yl)benzene-1,2-diol
    • Inchi: 1S/C18H22O3/c1-3-15(12-5-8-14(19)9-6-12)16(4-2)13-7-10-17(20)18(21)11-13/h5-11,15-16,19-21H,3-4H2,1-2H3/t15-,16+/m1/s1
    • InChI Key: KWYPVFQNTRXTSH-CVEARBPZSA-N
    • SMILES: OC1=C(C=CC(=C1)[C@H](CC)[C@@H](C1C=CC(=CC=1)O)CC)O

Computed Properties

  • Exact Mass: 286.15689456g/mol
  • Monoisotopic Mass: 286.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 60.7Ų
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